(2-(Ethylthio)phenyl)(3-(isobutylsulfonyl)azetidin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(2-(Ethylthio)phenyl)(3-(isobutylsulfonyl)azetidin-1-yl)methanone, commonly known as EIPA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. EIPA is a small molecule inhibitor that is known to target various ion channels and transporters.
Scientific Research Applications
Cryopreservation of Microorganisms
Research on cryoprotective additives (CPAs) such as dimethylsulfoxide and glycerol focuses on enhancing the frozen storage of microorganisms, including viruses, bacteria, fungi, algae, and protozoa. The effectiveness of these CPAs is critical for microbiology, where preserving the viability of microorganisms over long periods is necessary for future studies (Hubálek, 2003).
Chromatography of Basic Drugs
High-performance liquid chromatography (HPLC) using modified silica columns is essential for the separation and analysis of basic drugs. This research area focuses on improving retention, peak shape, and selectivity for various pharmacologically active compounds, contributing significantly to pharmaceutical analysis and forensic science (Flanagan et al., 2001).
Phosphonic Acid Applications
Phosphonic acids are used across diverse fields including chemistry, biology, and physics due to their bioactive properties and role in designing supramolecular materials, functionalizing surfaces, and medical imaging. The synthesis and application of phosphonic acids remain a critical area of research with implications in drug development and material science (Sevrain et al., 2017).
Methionine and Amino Acid Transport
Studies on methionine transport proteins in the gastrointestinal tract aim to understand the absorption and metabolism of essential amino acids. This research is crucial for nutritional science, particularly in developing dietary supplements and understanding metabolic disorders (Mastrototaro et al., 2016).
Antitumor Effects of Natural Compounds
Research on natural compounds like chrysophanol demonstrates their potential in treating various cancers through mechanisms such as apoptosis induction, mitochondrial membrane depolarization, and inhibition of signaling pathways. These studies contribute to oncology, offering insights into novel anticancer therapies (Zeng et al., 2019).
properties
IUPAC Name |
(2-ethylsulfanylphenyl)-[3-(2-methylpropylsulfonyl)azetidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23NO3S2/c1-4-21-15-8-6-5-7-14(15)16(18)17-9-13(10-17)22(19,20)11-12(2)3/h5-8,12-13H,4,9-11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AUUGLPSHDSILFL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=CC=CC=C1C(=O)N2CC(C2)S(=O)(=O)CC(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23NO3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.